N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]cyclopropanecarboxamide
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Description
N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]cyclopropanecarboxamide is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.283. The purity is usually 95%.
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Scientific Research Applications
Transformations under Cyclization Conditions Research by Mochalov et al. (2016) highlights transformations of compounds analogous to "N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)cyclopropanecarboxamide" under Camps cyclization conditions, producing quinolinones with high yields. This indicates the potential of such compounds in synthetic organic chemistry for constructing complex heterocyclic structures, which are foundational in pharmaceutical chemistry and material science (Mochalov et al., 2016).
Potential Antidepressant Applications Bonnaud et al. (1987) synthesized derivatives of cyclopropanecarboxylic acid with potential as antidepressants, indicating the relevance of cyclopropane moieties in medicinal chemistry. The study's findings suggest that structurally similar compounds could be investigated for their therapeutic potential, particularly in the realm of neuropsychiatric disorders (Bonnaud et al., 1987).
Biobased Polyesters Synthesis The enzymatic polymerization of biobased furan derivatives by Jiang et al. (2014) presents an application in sustainable material science. This research underscores the utility of furan-based compounds in creating biodegradable and biocompatible materials, potentially extending to the compound for applications in eco-friendly polymer synthesis (Jiang et al., 2014).
Anticancer Activity A study by Swamy et al. (2016) on novel cyclopropane carbohydrazide derivatives for their anticancer activity underscores the potential biomedical applications of cyclopropane and furan-containing compounds. Such studies pave the way for further exploration of "N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)cyclopropanecarboxamide" in oncological research, focusing on its potential efficacy against cancer cell lines (Swamy et al., 2016).
Molecular Docking and Biological Activity Research by Cakmak et al. (2022) on a furan-2-carboxamide-bearing thiazole compound provides insights into molecular docking and biological activities of similar structures. This indicates the potential of "N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)cyclopropanecarboxamide" for antimicrobial applications, further underlined by the compound's structural complexity and potential interaction with biological targets (Cakmak et al., 2022).
Properties
IUPAC Name |
N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c15-12(9-3-4-9)14-8-13(16,10-5-6-10)11-2-1-7-17-11/h1-2,7,9-10,16H,3-6,8H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQCAVAZSRGOGOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NCC(C2CC2)(C3=CC=CO3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.